Cas no 933724-87-9 (1,5-Diazocan-2-one)

1,5-Diazocan-2-one structure
Product Name:1,5-Diazocan-2-one
CAS No:933724-87-9
Molecular Formula:C6H12N2O
Molecular Weight:128.17228
MDL:MFCD22394037
CID:844594
PubChem ID:21948310
1,5-Diazocan-2-one Properties
Names and Identifiers
-
- 1,5-Diazocan-2-one
- 1,5-Diazocin-2(1H)-one, hexahydro-
- 933724-87-9
- EN300-1072875
- Hexahydro-1,5-diazocin-2(1H)-one
- DTXSID10620596
- SCHEMBL421691
- CS-0348913
-
- MDL: MFCD22394037
- InChIKey: XNZPEHYZTCDIGW-UHFFFAOYSA-N
- Inchi: InChI=1S/C6H12N2O/c9-6-2-5-7-3-1-4-8-6/h7H,1-5H2,(H,8,9)
- SMILES: O=C1CCNCCCN1
Computed Properties
- Exact Mass: 128.094963011g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Monoisotopic Mass: 128.094963011g/mol
- Heavy Atom Count: 9
- Complexity: 103
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.8
- Topological Polar Surface Area: 41.1Ų
1,5-Diazocan-2-one Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM194893-1g |
1,5-diazocan-2-one |
933724-87-9 | 95% | 1g |
$482 | ||
Crysdot LLC | CD11010277-1g |
1,5-Diazocan-2-one |
933724-87-9 | 95+% | 1g |
$510 | 2024-07-19 | |
Enamine | EN300-1072875-0.05g |
1,5-diazocan-2-one |
933724-87-9 | 95% | 0.05g |
$959.0 | 2023-10-28 | |
eNovation Chemicals LLC | D249104-1g |
1,5-Diazocan-2-one |
933724-87-9 | 95% | 1g |
$1685 | 2021-10-20 |
1,5-Diazocan-2-one Related Literature
-
Jonathon P. Matheny,Pavel M. Yamanushkin,Peter A. Petillo,Michael Rubin RSC Adv. 2020 10 44183
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